Cas no 2306253-63-2 ([(1S)-2,2-difluorocyclopropyl]methanamine;dihydrochloride)

• Product Name: [(1S)-2,2-difluorocyclopropyl]methanamine;dihydrochloride
• CAS No: 2306253-63-2
• CID: 4770821
• Update Time: 2025-10-29

[(1S)-2,2-difluorocyclopropyl]methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(1S)-2,2-difluorocyclopropyl]methanamine dihydrochloride
• [(1S)-2,2-difluorocyclopropyl]methanamine;dihydrochloride

Additional information on [(1S)-2,2-difluorocyclopropyl]methanamine;dihydrochloride

Professional Introduction to [(1S)-2,2-difluorocyclopropyl)methanamine;dihydrochloride (CAS No: 2306253-63-2)

[(1S)-2,2-difluorocyclopropyl)methanamine;dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2306253-63-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications. The dihydrochloride salt form enhances its solubility and stability, facilitating its use in various chemical and biological assays.

The molecular structure of [(1S)-2,2-difluorocyclopropyl)methanamine;dihydrochloride features a chiral center at the cyclopropyl ring, which is crucial for its pharmacological activity. The presence of two fluorine atoms at the 2-position of the cyclopropyl ring introduces electronic and steric effects that influence the compound's interactions with biological targets. This structural feature has been extensively studied in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in fluorinated heterocyclic compounds due to their enhanced metabolic stability and improved binding affinity. The dihydrochloride salt of [(1S)-2,2-difluorocyclopropyl)methanamine is no exception. Its fluorinated cyclopropyl moiety has been shown to enhance the bioavailability of associated pharmacophores, making it a valuable intermediate in drug discovery programs. Researchers have leveraged this compound to develop potential treatments for various diseases, including neurological disorders and infectious diseases.

One of the most compelling aspects of [(1S)-2,2-difluorocyclopropyl)methanamine;dihydrochloride is its role as a building block in the synthesis of more complex molecules. The chiral environment provided by the cyclopropyl group allows for the construction of enantiomerically pure compounds, which are often required for optimal pharmacological activity. This has led to its use in the development of protease inhibitors, kinase inhibitors, and other targeted therapies. The dihydrochloride form ensures that these intermediates remain stable and manageable during synthetic processes.

The pharmacological profile of [(1S)-2,2-difluorocyclopropyl)methanamine;dihydrochloride has been explored in several preclinical studies. These studies have highlighted its potential as an inhibitor of various enzymes implicated in disease pathways. For instance, researchers have investigated its effects on cytidine deaminases, which play a role in viral replication and cancer metabolism. The fluorinated cyclopropyl group has been shown to modulate the enzyme's active site, leading to potent inhibition. This mechanism has sparked interest in developing novel antiviral and anticancer agents based on this scaffold.

The synthetic methodologies for preparing [(1S)-2,2-difluorocyclopropyl)methanamine;dihydrochloride have also seen significant advancements. Modern synthetic techniques have enabled the efficient construction of this compound with high enantiomeric purity. Chiral resolution methods and asymmetric synthesis strategies have been employed to isolate the desired enantiomer. These advancements have not only improved the accessibility of this compound but also reduced costs associated with its production. As a result, it is now more feasible for pharmaceutical companies to incorporate it into their drug discovery pipelines.

The stability and solubility profile of the dihydrochloride salt make [(1S)-2,2-difluorocyclopropyl)methanamine;dihydrochloride particularly suitable for formulation into drug products. Its enhanced solubility allows for better dissolution rates in aqueous media, which is critical for oral and parenteral formulations. Additionally, its stability under various storage conditions ensures that it remains viable for extended periods without degradation. These properties have made it a preferred choice for researchers developing new therapies that require robust chemical profiles.

In conclusion, [(1S)-2,2-difluorocyclopropyl)methanamine;dihydrochloride (CAS No: 2306253-63-2) represents a promising compound in pharmaceutical chemistry. Its unique structural features and favorable physicochemical properties make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for fluorinated heterocyclic compounds, compounds like this are likely to play an increasingly important role in addressing unmet medical needs worldwide.